Cas no 1396710-77-2 (4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one)

• Product Name: 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one
• CAS No: 1396710-77-2
• MF: C₁₂H₁₆N₄O₃S
• MW: 296.345440864563
• CID: 5473962
• Update Time: 2025-10-30

4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[(dimethylsulfamoylamino)methyl]-2-methyl-1-oxophthalazine
• 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C12H16N4O3S/c1-13-20(18,19)15(2)8-11-9-6-4-5-7-10(9)12(17)16(3)14-11/h4-7,13H,8H2,1-3H3
• InChI Key： CENWSJLVCCJFPB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CN(C)S(NC)(=O)=O)=NN1C

Additional information on 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one (CAS No. 1396710-77-2)

The compound 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one (CAS No. 1396710-77-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the dimethylsulfamoyl moiety and the phthalazin-1-one core, which are of significant interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers frequently explore such compounds for their potential biological activities, particularly in targeting enzyme inhibition or modulating cellular pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The dimethylsulfamoyl group in this compound is noteworthy due to its sulfonamide-based structure, a common pharmacophore in FDA-approved drugs. Sulfonamides are known for their versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. This has led to increased searches for terms like "sulfonamide-based drug candidates" and "phthalazinone derivatives in medicine", reflecting the growing curiosity around such molecules.

The phthalazin-1-one scaffold, another critical component of this compound, is a heterocyclic system frequently investigated for its pharmacological potential. Studies have linked similar structures to anti-inflammatory, anticancer, and antimicrobial properties. As a result, queries like "phthalazinone biological activity" and "small-molecule kinase inhibitors" have become popular among researchers. The presence of the 2-methyl-1,2-dihydro segment further diversifies the compound's reactivity, making it a candidate for further derivatization and optimization.

From a synthetic chemistry perspective, 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one offers intriguing possibilities. Its synthesis likely involves multi-step reactions, including sulfamoylation and phthalazinone ring formation. Laboratories focusing on "heterocyclic compound synthesis" or "sulfonamide functionalization" may find this molecule particularly relevant. Additionally, the compound's solubility, stability, and reactivity profile are essential considerations for formulation scientists, as evidenced by frequent searches for "pharmaceutical excipient compatibility" and "drug-like properties prediction".

Beyond its chemical attributes, this compound aligns with broader trends in the life sciences industry. For instance, the rise of AI-driven drug discovery has intensified the need for well-characterized building blocks like 1396710-77-2. Machine learning models often rely on high-quality datasets of structurally diverse molecules to predict bioactivity, making compounds with unique scaffolds invaluable. Searches for "cheminformatics tools for drug design" and "fragment-based drug discovery" underscore this intersection of chemistry and technology.

In conclusion, 4-{[(dimethylsulfamoyl)amino]methyl}-2-methyl-1,2-dihydrophthalazin-1-one represents a compelling case study in modern chemical research. Its structural features, combined with the therapeutic potential of its core motifs, position it as a molecule of interest for both academic and industrial applications. As the scientific community continues to explore innovative treatments, compounds like this will undoubtedly play a pivotal role in shaping the future of drug development.